molecular formula C8H7Cl3N2O2 B8414430 2,2,2-Trichloroethyl pyridin-4-ylcarbamate

2,2,2-Trichloroethyl pyridin-4-ylcarbamate

Cat. No. B8414430
M. Wt: 269.5 g/mol
InChI Key: UXVOPCGMGBPGIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trichloroethyl pyridin-4-ylcarbamate is a useful research compound. Its molecular formula is C8H7Cl3N2O2 and its molecular weight is 269.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-Trichloroethyl pyridin-4-ylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-Trichloroethyl pyridin-4-ylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2,2-Trichloroethyl pyridin-4-ylcarbamate

Molecular Formula

C8H7Cl3N2O2

Molecular Weight

269.5 g/mol

IUPAC Name

2,2,2-trichloroethyl N-pyridin-4-ylcarbamate

InChI

InChI=1S/C8H7Cl3N2O2/c9-8(10,11)5-15-7(14)13-6-1-3-12-4-2-6/h1-4H,5H2,(H,12,13,14)

InChI Key

UXVOPCGMGBPGIC-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1NC(=O)OCC(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-aminopyridine (1.00 g, 10.6 mmol) and pyridine (1.01 ml, 12.7 mmol) in tetrahydrofuran (35 ml) was added, under ice-cooling, 2,2,2-trichloroethyl chloroformate (1.76 ml, 12.7 mmol), and the mixture was stirred at room temperature for 2 hours. Water was poured to the reaction mixture, and the resulting solution was extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. Hexane was poured to the residue, and 1.05 g (36.6%) of the desired product as a solid was separated by filtration.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.01 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
1.76 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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